1-[(2,5-Dimethylphenyl)methyl]-6-ethoxy-3-(4-fluorophenyl)sulfonylquinolin-4-one

• IUPAC Name: 1-[(2,5-dimethylphenyl)methyl]-6-ethoxy-3-(4-fluorophenyl)sulfonylquinolin-4-one
• InChI: InChI=1S/C26H24FNO4S/c1-4-32-21-9-12-24-23(14-21)26(29)25(33(30,31)22-10-7-20(27)8-11-22)16-28(24)15-19-13-17(2)5-6-18(19)3/h5-14,16H,4,15H2,1-3H3
• InChI Key: AFXGTBQFKIFVCQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C=C(C2=O)S(=O)(=O)C3=CC=C(C=C3)F)CC4=C(C=CC(=C4)C)C
• Molecular Formula: C26H24FNO4S
• Molecular Weight: 465.5 g/mol

Description

1-[(2,5-Dimethylphenyl)methyl]-6-ethoxy-3-(4-fluorophenyl)sulfonylquinolin-4-one is a chemical compound that belongs to the quinolinone class. It is commonly referred to as DMSQ, and is used extensively in scientific research.

Scientific Research Applications

Fluorescent Probes and Sensors

Compounds with structural features similar to the specified chemical have been utilized in the development of fluorescent probes and sensors. For example, the study by Diwu et al. (1997) presents 2,5-Diphenyloxazoles with specific substituents that act as fluorescent solvatochromic dyes, demonstrating strong solvent-dependent fluorescence suitable for ultrasensitive molecular probes in biological studies (Diwu, 1997). This suggests that compounds with tailored electronic structures can serve as valuable tools in fluorescence-based detection, potentially including the application of the compound for temperature or pH sensing, given the proper functionalization.

Pharmaceutical Applications

The synthesis and evaluation of quinolin-4-one derivatives have been a significant area of interest in the search for new therapeutic agents. For instance, Chou et al. (2010) have designed and synthesized 2-phenylquinolin-4-ones exhibiting potent antitumor activity, highlighting the structural versatility of quinolinones for medicinal chemistry applications (Chou, 2010). These findings underscore the potential for compounds like 1-[(2,5-Dimethylphenyl)methyl]-6-ethoxy-3-(4-fluorophenyl)sulfonylquinolin-4-one to be explored for their anticancer properties, focusing on specific modifications to enhance biological activity.

Synthetic Methodologies

Research into the synthesis of complex heterocyclic compounds often uncovers new reactions and methodologies that can be applied broadly in organic chemistry. For example, Hashimoto et al. (2007) describe the practical synthesis of a potent broad-spectrum antibacterial isothiazoloquinolone, emphasizing the importance of sulfonylquinolones in drug development and the innovative synthetic approaches required for their preparation (Hashimoto, 2007). This highlights the potential for the compound of interest to serve as a key intermediate in the synthesis of new antibacterial agents, provided that its reactivity and functionalization pathways are thoroughly explored.